(4-nitrophenyl)methyl (E)-3-[4-methoxy-3-(oxolan-2-ylmethylsulfamoyl)phenyl]prop-2-enoate

• IUPAC Name: (4-nitrophenyl)methyl (E)-3-[4-methoxy-3-(oxolan-2-ylmethylsulfamoyl)phenyl]prop-2-enoate
• InChI: InChI=1S/C22H24N2O8S/c1-30-20-10-6-16(13-21(20)33(28,29)23-14-19-3-2-12-31-19)7-11-22(25)32-15-17-4-8-18(9-5-17)24(26)27/h4-11,13,19,23H,2-3,12,14-15H2,1H3/b11-7+
• InChI Key: LXAYALKEKSIWRX-YRNVUSSQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)NCC3CCCO3
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)NCC3CCCO3
• Molecular Formula: C22H24N2O8S
• Molecular Weight: 476.5 g/mol

Description

(4-nitrophenyl)methyl (E)-3-[4-methoxy-3-(oxolan-2-ylmethylsulfamoyl)phenyl]prop-2-enoate is a useful research compound. Its molecular formula is C22H24N2O8S and its molecular weight is 476.5. The purity is usually 95%.
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Scientific Research Applications

New Synthesis of Entacapone

A novel synthesis method for entacapone, a catechol-O-methyltransferase (COMT) inhibitor, has been developed using a precursor that involves demethylation under mild conditions. This method extends to similar compounds, showing potential for tuberculosis (TB) and dengue treatment applications. The process highlights the utility of the compound in synthesizing pharmacologically relevant molecules under mild conditions, which could have implications for drug development and synthesis (Harisha et al., 2015).

Photoassisted Fenton Reaction

In environmental chemistry, the photoassisted Fenton reaction utilizing compounds like metolachlor and methyl parathion showcases the potential for the compound in water treatment processes. This process rapidly decomposes pollutants, converting them into less harmful substances, indicating its role in environmental remediation and the treatment of pesticide-contaminated water (Pignatello & Sun, 1995).

Heterocyclic System Synthesis

The compound serves as a reagent in synthesizing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other heterocyclic systems, highlighting its role in organic chemistry for developing complex molecules with potential applications in pharmaceuticals and materials science (Selič et al., 1997).

Surface Enhanced Raman Spectra Studies

Surface-enhanced Raman spectroscopy (SERS) studies of organic nonlinear optic materials like methyl 3-(4-methoxy phenyl)prop-2-enoate reveal insights into molecular adsorption and orientation on metal surfaces. These studies contribute to the understanding of molecular interactions at interfaces, which is crucial for the development of sensors and photonic devices (Sajan et al., 2008).

Liquid Crystal Research

Research into the mesomorphic properties of compounds with 4-nitrobenzene terminal positions explores their application in liquid crystal technology. The study of substituent effects on liquid crystalline properties provides valuable information for designing new materials for displays and optical devices (Takenaka & Teshima, 1994).